Cas no 39132-77-9 ( )
structure
Product Name:
CAS No:39132-77-9
MF:C8H8N2O2
MW:164.161321640015
CID:924289
PubChem ID:299520
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 3,4-dimethyl-9-oxido-8-oxa-7-aza-9-azoniabicyclo[4.3.0]nona-2,4,6,9-tetraene
- 5,6-dimethyl-2,1,3-benzoxadiazole 1-oxide
- 5,6-dimethyl-benzo[1,2,5]oxadiazole 1-oxide
- 5,6-dimethylbenzofurazan N-oxide
- 5,6-dimethylbenzofurazan oxide
- 5,6-Dimethyl-benzofurazanoxid
- 5,6-dimethylbenzofuroxan
- 5,6-dimethyl-benzofuroxan
- 5,6-dimethylbenzofuroxane
- AC1L6URA
- AG-F-38143
- CTK1C3126
- NSC172605
- SureCN8686150
- DTXSID30305914
- 5,6-Dimethyl-1-oxo-2,1lambda~5~,3-benzoxadiazole
- SCHEMBL8686150
- NSC-172605
- 39132-77-9
-
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- Inchi: 1S/C8H8N2O2/c1-5-3-7-8(4-6(5)2)10(11)12-9-7/h3-4H,1-2H3
- InChI Key: YNVKVZHZPNWXSW-UHFFFAOYSA-N
- SMILES: O1N=C2C=C(C)C(C)=CC2=[N+]1[O-]
Computed Properties
- Exact Mass: 164.05864
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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